Cas no 1291832-18-2 (4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291832-18-2
• MF: C₂₄H₁₆N₄O₄
• MW: 424.40824508667
• CID: 5344294
• Update Time: 2025-11-01

4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one
• 4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-2-(p-tolyl)phthalazin-1(2H)-one
• 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
• STL096803
• 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1-one

• Inchi： 1S/C24H16N4O4/c1-14-6-9-16(10-7-14)28-24(29)18-5-3-2-4-17(18)21(26-28)23-25-22(27-32-23)15-8-11-19-20(12-15)31-13-30-19/h2-12H,13H2,1H3
• InChI Key： NEGHVKBNIDTFOV-UHFFFAOYSA-N
• SMILES： O1C(C2C3C=CC=CC=3C(N(C3C=CC(C)=CC=3)N=2)=O)=NC(C2C=CC3=C(C=2)OCO3)=N1

Computed Properties

• Exact Mass: 424.117
• Monoisotopic Mass: 424.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one

Professional Introduction to Compound with CAS No. 1291832-18-2 and Product Name: 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one

The compound with the CAS number 1291832-18-2 and the product name 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple heterocyclic rings, including a benzodioxol moiety and an oxadiazole ring system, suggests a rich chemical space for interaction with biological targets. Such structural motifs are often employed in the design of novel bioactive compounds.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound in question exhibits structural similarities to known pharmacophores that have demonstrated efficacy in preclinical studies. Specifically, the 1,2-dihydrophthalazinone scaffold is well-documented for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The incorporation of a 4-methylphenyl group further enhances the lipophilicity of the molecule, which is a critical factor for blood-brain barrier penetration.

One of the most compelling aspects of this compound is its potential to interact with multiple targets simultaneously. The benzodioxol ring is known to exhibit affinity for certain neurotransmitter receptors, while the oxadiazole moiety can engage with enzyme active sites. This dual-targeting capability makes it an attractive candidate for multitarget drug discovery (MTDD), a strategy that has shown promise in reducing side effects and improving therapeutic outcomes. Current research in medicinal chemistry increasingly favors such multitargeted approaches due to their ability to address complex diseases more effectively than single-target inhibitors.

Recent studies have highlighted the importance of scaffold hopping—where chemists modify existing molecular frameworks to discover new bioactivities—in drug development. The compound described here exemplifies this principle by combining elements from different heterocyclic systems into a single molecule. This approach not only expands the chemical space but also allows for fine-tuning of physicochemical properties such as solubility and metabolic stability. These factors are crucial for optimizing drug-like characteristics (ADMET properties), ensuring that promising candidates progress efficiently through clinical trials.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the 1,2-dihydrophthalazinone core, followed by functionalization at the 5-position with an oxadiazole ring and further modification at position 3 with a benzodioxol unit. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing these complex aromatic systems efficiently. Such synthetic strategies are emblematic of contemporary pharmaceutical chemistry, where precision and scalability are paramount.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound to potential biological targets. Docking simulations have revealed favorable interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammatory responses. Additionally, preliminary experiments suggest that it may exhibit inhibitory activity against certain kinases implicated in cancer progression. These findings align with emerging trends in drug discovery where computational tools are increasingly integrated into early-stage development pipelines.

The pharmacokinetic profile of this compound is another area of active investigation. In vitro assays have provided insights into its metabolic stability and potential routes of clearance. Notably, preliminary data suggest that it may exhibit prolonged half-life compared to structurally similar analogs due to modifications that mitigate rapid degradation by cytochrome P450 enzymes. This attribute is particularly valuable for therapeutic applications where sustained exposure to the active moiety is desirable.

As our understanding of disease mechanisms evolves, so too does our approach to drug design. The compound under discussion embodies this shift toward more holistic and innovative strategies. By leveraging structural diversity derived from heterocyclic chemistry and employing advanced computational techniques for target identification and optimization, researchers are paving the way for next-generation therapeutics. This work not only advances our knowledge in medicinal chemistry but also holds promise for addressing unmet medical needs across multiple therapeutic domains.

In conclusion,4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)-1,2-dihydrophthalazin-1-one represents a compelling example of how interdisciplinary approaches can yield novel bioactive molecules with significant therapeutic potential. Its unique structural features combined with promising preclinical data make it a valuable asset in ongoing pharmaceutical research efforts aimed at developing safer and more effective treatments for human diseases.